Cas no 869651-70-7 (L-Aspartic acid, N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-)

• Product Name: L-Aspartic acid, N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-
• CAS No: 869651-70-7
• MF: C₁₁H₁₀N₂O₆S
• MW: 298.271901607513
• CID: 1859757
• Update Time: 2025-01-10

L-Aspartic acid, N-(1,1-dioxido-1,2-benzisothiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-

• Inchi： 1S/C11H10N2O6S/c14-9(15)5-7(11(16)17)12-10-6-3-1-2-4-8(6)20(18,19)13-10/h1-4,7H,5H2,(H,12,13)(H,14,15)(H,16,17)/t7-/m0/s1
• InChI Key： MNKWDIDEWSFKMV-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC1C2=C(S(=O)(=O)N=1)C=CC=C2

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Melting Point: 215 °C
• Boiling Point: 550.5±60.0 °C(Predicted)
• pka: 3.23±0.23(Predicted)